Cas no 67637-84-7 (2-Thiophenamine, 5-methyl-4-phenyl-)

• Product Name: 2-Thiophenamine, 5-methyl-4-phenyl-
• CAS No: 67637-84-7
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 4135183
• PubChem ID: 67381956
• Update Time: 2025-04-24

2-Thiophenamine, 5-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenamine, 5-methyl-4-phenyl-
• SCHEMBL2368629
• 67637-84-7
• 5-Methyl-4-phenyl-2-thiophenamine
• DTXSID501299049

• Inchi： 1S/C11H11NS/c1-8-10(7-11(12)13-8)9-5-3-2-4-6-9/h2-7H,12H2,1H3
• InChI Key： IFMPTBIELULSDM-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 189.06122053Da
• Monoisotopic Mass: 189.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų